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Compound of Interest

Compound Name: Maxon

Cat. No.: B1196451

For Researchers, Scientists, and Drug Development Professionals

Maxon™ sutures, a widely utilized absorbable monofilament in various surgical applications,
are prized for their predictable degradation profile and robust tensile strength during the critical
wound healing period. This technical guide delves into the fundamental chemical structure of
Maxon™, its in vivo degradation, and the biological response it elicits, providing a
comprehensive resource for researchers and professionals in the field of drug development
and biomedical engineering.

Chemical Composition and Structure

Maxon™ sutures are synthesized from a copolymer of glycolic acid and trimethylene
carbonate, forming a polyglyconate.[1][2] This copolymer is specifically a block copolymer,
consisting of segments of poly(glycolic acid) and poly(trimethylene carbonate). The precise
arrangement of these blocks is proprietary, but it is this block copolymer structure that imparts
the suture with its characteristic strength and flexibility.

The constituent monomers of the polyglyconate in Maxon™ sutures are glycolide (the cyclic
dimer of glycolic acid) and trimethylene carbonate. The copolymerization of these monomers
results in a polymer chain with both ester and carbonate linkages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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